Cas no 6026-60-4 (Benzene,1-ethenyl-4-(triethoxysilyl)-)

Benzene,1-ethenyl-4-(triethoxysilyl)- is an organosilane compound featuring a vinyl group and a triethoxysilyl moiety attached to a benzene ring. This structure imparts dual reactivity, enabling both silane-based crosslinking and vinyl-based polymerization, making it valuable in surface modification and adhesion promotion. The triethoxysilyl group facilitates covalent bonding with hydroxyl-rich substrates (e.g., glass, metals, or oxides), while the vinyl group allows integration into organic matrices via radical or addition reactions. Its hydrolytic stability in anhydrous conditions ensures controlled reactivity. Applications include hybrid material synthesis, coatings, and composites, where enhanced interfacial compatibility and durability are required. The compound is typically handled under inert conditions to prevent premature hydrolysis.
Benzene,1-ethenyl-4-(triethoxysilyl)- structure
6026-60-4 structure
Product Name:Benzene,1-ethenyl-4-(triethoxysilyl)-
CAS No:6026-60-4
MF:C14H22O3Si
MW:266.408185482025
MDL:MFCD11554913
CID:527055
Update Time:2026-04-29

Benzene,1-ethenyl-4-(triethoxysilyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethenyl-4-(triethoxysilyl)-
    • 2-[(2,6-dichlorophenyl)carbamoyl-(2-methylpropyl)amino]-N-[(4-fluorophenyl)methyl]-N-[(3-methylthiophen-2-yl)methyl]acetamide
    • MDL: MFCD11554913

Computed Properties

  • Exact Mass: 535.12664

Experimental Properties

  • PSA: 52.65

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Benzene,1-ethenyl-4-(triethoxysilyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:6026-60-4)Benzene,1-ethenyl-4-(triethoxysilyl)-
Order Number:A1167759
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:09
Price ($):224.0/378.0
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Benzene,1-ethenyl-4-(triethoxysilyl)- Related Literature

Additional information on Benzene,1-ethenyl-4-(triethoxysilyl)-

Benzene,1-ethenyl-4-(triethoxysilyl)- (CAS No. 6026-60-4): A Comprehensive Overview

Benzene,1-ethenyl-4-(triethoxysilyl)-, also known by its CAS registry number 6026-60-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with an ethenyl group and a triethoxysilyl substituent. The ethenyl group, also known as a vinyl group, introduces reactivity and functionality, while the triethoxysilyl group imparts properties that make this compound highly useful in advanced materials synthesis.

The chemical structure of Benzene,1-ethenyl-4-(triethoxysilyl)- consists of a benzene ring with two substituents: an ethenyl group (-CH₂CH₂-) at the 1-position and a triethoxysilyl group (-Si(OEt)₃) at the 4-position. This arrangement creates a molecule with both aromatic stability and functional diversity. The benzene ring provides structural integrity, while the ethenyl and triethoxysilyl groups enable further chemical modifications and interactions.

Recent studies have highlighted the importance of Benzene,1-ethenyl-4-(triethoxysilyl)- in the development of advanced materials. For instance, researchers have explored its use as a precursor for the synthesis of silsesquioxane-based polymers, which are known for their high thermal stability and mechanical strength. These polymers find applications in aerospace, electronics, and high-performance composites.

In addition to its role in polymer synthesis, Benzene,1-ethenyl-4-(triethoxysilyl)- has been utilized in the creation of functionalized surfaces and coatings. By incorporating this compound into surface-modifying agents, scientists have been able to enhance the adhesion properties of materials used in automotive and industrial applications. The triethoxysilyl group plays a crucial role in these applications by facilitating strong bonds between the substrate and the coating material.

The synthesis of Benzene,1-ethenyl-4-(triethoxysilyl)- typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of transition metal catalysts has significantly improved the yield and purity of this compound during its synthesis.

From an environmental standpoint, researchers are increasingly focusing on the sustainability aspects of Benzene,1-ethenyl-4-(triethoxysilyl)-. Studies are being conducted to assess its biodegradability and potential impact on ecosystems. Preliminary findings suggest that under certain conditions, this compound can undergo hydrolysis to form less complex silanes and aromatic compounds. However, further research is needed to fully understand its environmental fate and toxicity profile.

In terms of industrial applications, Benzene,1-ethenyl-4-(triethoxysilyl)- has found significant use in the electronics industry as a precursor for high-performance dielectric materials. These materials are essential for modern electronic devices due to their ability to insulate electrical components effectively while maintaining high thermal stability.

The unique combination of properties exhibited by Benzene,1-ethenyl-4-(triethoxysilyl)- makes it an invaluable tool in both academic research and industrial applications. Its ability to serve as a versatile building block for advanced materials continues to drive innovation across multiple disciplines. As research into this compound progresses, it is expected to play an even more critical role in shaping future technologies.

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Amadis Chemical Company Limited
(CAS:6026-60-4)Benzene,1-ethenyl-4-(triethoxysilyl)-
A1167759
Purity:99%/99%
Quantity:5g/10g
Price ($):224.0/378.0
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